N-[3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-ylcarbothioyl]benzenecarboxamide

• IUPAC Name: N-[(13S,17R)-11,15-dioxa-16-azatetracyclo[8.7.0.02,7.013,17]heptadeca-1(10),2,4,6,8-pentaene-16-carbothioyl]benzamide
• InChI: InChI=1S/C22H18N2O3S/c25-21(15-7-2-1-3-8-15)23-22(28)24-20-16(13-27-24)12-26-18-11-10-14-6-4-5-9-17(14)19(18)20/h1-11,16,20H,12-13H2,(H,23,25,28)/t16-,20+/m0/s1
• InChI Key: KNVFXCUPOOWGDC-OXJNMPFZSA-N
• Canonical SMILES: C1C2CON(C2C3=C(O1)C=CC4=CC=CC=C43)C(=S)NC(=O)C5=CC=CC=C5
• Isomeric SMILES: C1[C@H]2CON([C@H]2C3=C(O1)C=CC4=CC=CC=C43)C(=S)NC(=O)C5=CC=CC=C5
• Molecular Formula: C22H18N2O3S
• Molecular Weight: 390.5 g/mol

Description

“N-[3a,11c-dihydro-3H-benzo[5,6]chromeno[4,3-c]isoxazol-1(4H)-ylcarbothioyl]benzenecarboxamide” is a chemical compound. Unfortunately, there is not much information available about this compound in the public domain.

Synthesis Analysis

The synthesis of this compound is not clearly mentioned in the available resources. It’s possible that the synthesis process is proprietary or not yet published.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not clearly mentioned in the available resources. It’s possible that these properties have not been fully characterized or the information is not publicly available.

Scientific Research Applications

Synthesis and Chemical Transformations

• The compound's chemical scaffold is explored in studies like the one conducted by Sosnovskikh et al. (2011), where reactions of similar isoxazolone derivatives led to the formation of coumarin compounds through rearrangements, highlighting its potential for creating complex organic molecules (Sosnovskikh, Moshkin, Kornev, & Kodess, 2011).

Catalytic Applications

• Research into the synthesis of heterocyclic compounds, such as the work by Pratap and Ram (2007), demonstrates the utility of related chromene derivatives in facilitating ring transformations, suggesting potential catalytic roles for similar compounds in organic synthesis (Pratap & Ram, 2007).

Molecular Docking and Anticancer Studies

• Docking studies, like those conducted on chromeno[4,3-b]pyridine derivatives for breast cancer by Abd El Ghani, Elmorsy, & Ibrahim (2022), indicate the relevance of structurally related compounds in modeling interactions with biological targets, suggesting therapeutic applications (Abd El Ghani, Elmorsy, & Ibrahim, 2022).

Chemical Structure Analysis

• Detailed structural analyses, such as those by Suresh et al. (2013), provide insights into the conformation and crystalline properties of chromenoisoxazole derivatives, underlining the importance of structural elucidation in understanding compound behavior (Suresh, Srinivasan, Bakthadoss, & Aravindhan, 2013).

Environmental Sensing and Chemosensors

• Studies on coumarin benzothiazole derivatives by Wang et al. (2015) as chemosensors for cyanide anions highlight the potential of related compounds in environmental monitoring and sensing applications, demonstrating the broad utility of these molecular frameworks in detecting hazardous substances (Wang et al., 2015).

Future Directions

The future directions for the research and development of this compound are not mentioned in the available resources. It’s possible that future directions will depend on the results of ongoing research.